4-[(Tert-butoxy)carbonyl]-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid

• IUPAC Name: 4-[(2-methylpropan-2-yl)oxycarbonyl]-1,1-dioxo-1,4-thiazinane-2-carboxylic acid
• InChI: InChI=1S/C10H17NO6S/c1-10(2,3)17-9(14)11-4-5-18(15,16)7(6-11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key: JSBDWNFERAZSIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCS(=O)(=O)C(C1)C(=O)O
• Molecular Formula: C10H17NO6S
• Molecular Weight: 279.31 g/mol
• CAS RN: 2138287-73-5

Description

“4-[(Tert-butoxy)carbonyl]-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid” is a chemical compound with the CAS Number: 2416230-75-4. It has a molecular weight of 307.37. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 4-(tert-butoxycarbonyl)-6,6-dimethylthiomorpholine-2-carboxylic acid 1,1-dioxide. The Inchi Code is 1S/C12H21NO6S/c1-11(2,3)19-10(16)13-6-8(9(14)15)20(17,18)12(4,5)7-13/h8H,6-7H2,1-5H3,(H,14,15).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 307.37. It is typically stored at room temperature and is available in powder form.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 4-[(Tert-butoxy)carbonyl]-1,1-dioxo-1lambda^6-thiomorpholine-2-carboxylic acid have been extensively studied. For instance, compounds with structures similar to thiomorpholine carboxylate have shown moderate to good antibacterial and antifungal activity, highlighting their potential in antimicrobial research (Nagavelli et al., 2014). Additionally, the modification of benzimidazole units with tert-butyl groups has been explored for their electrochemical and optical properties, indicating potential applications in materials science (Ozelcaglayan et al., 2012).

Catalytic Activity and Polymer Research

Research into tert-butyl phenylazocarboxylates demonstrates their utility as versatile building blocks in synthetic organic chemistry, with potential applications in nucleophilic substitutions and radical reactions (Jasch et al., 2012). Furthermore, the study of tert-butoxycarbonyl (t-BOC) protected polymers has shown that such functional groups can be used to manipulate polymer properties, which is relevant for the development of materials with specific gas transport characteristics (Lin et al., 2020).

Molecular Structures and Interactions

The crystal structures of compounds incorporating tert-butyl groups have been elucidated, providing insights into intermolecular interactions and potential applications in crystal engineering (Wang et al., 2011). This research is crucial for understanding the molecular basis of material properties and for designing new materials with tailored functionalities.

Environmental and Health Applications

Studies on the adsorption properties of tert-butyl-containing compounds on activated carbon cloth reveal potential applications in environmental remediation and health, such as in the removal of pollutants or drug delivery systems (Sellaoui et al., 2016).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).